Molybdenum,bis[O,O-bis(2-ethylhexyl) phosphorodithioato-kS,kS']dioxodi-m-thioxodi-,(Mo-Mo)

• CAS No.: 68958-92-9
• Molecular Formula: C16H34MoO2PS2-
• Molecular Weight: 449.5 g/mol
• IUPAC Name: bis(2-ethylhexoxy)-sulfanylidene-sulfido-λ5-phosphane;molybdenum
• InChI: InChI=1S/C16H35O2PS2.Mo/c1-5-9-11-15(7-3)13-17-19(20,21)18-14-16(8-4)12-10-6-2;/h15-16H,5-14H2,1-4H3,(H,20,21);/p-1
• InChI Key: ZHTPABLAYFXOEC-UHFFFAOYSA-M
• SMILES: CCCCC(CC)COP(=S)(OCC(CC)CCCC)[S-].[Mo]

Description

Bis[O,O-bis(2-ethylhexyl) dithiophosphorato-S,S’]dioxodi-mu-thioxodimolybdenum is a complex organomolybdenum compound with the chemical formula C32H68Mo2O6P2S6 . It is known for its unique structure and properties, making it a subject of interest in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis[O,O-bis(2-ethylhexyl) dithiophosphorato-S,S’]dioxodi-mu-thioxodimolybdenum typically involves the reaction of molybdenum compounds with O,O-bis(2-ethylhexyl) dithiophosphoric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process includes purification steps to remove any impurities and ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Bis[O,O-bis(2-ethylhexyl) dithiophosphorato-S,S’]dioxodi-mu-thioxodimolybdenum undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield molybdenum oxides, while reduction reactions may produce different molybdenum complexes .

Scientific Research Applications

Bis[O,O-bis(2-ethylhexyl) dithiophosphorato-S,S’]dioxodi-mu-thioxodimolybdenum has a wide range of scientific research applications :

Chemistry: Used as a catalyst in various chemical reactions due to its unique properties.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic applications, including its role in drug development.

Industry: Utilized in the formulation of lubricants and other industrial products due to its stability and effectiveness.

Mechanism of Action

The mechanism of action of Bis[O,O-bis(2-ethylhexyl) dithiophosphorato-S,S’]dioxodi-mu-thioxodimolybdenum involves its interaction with molecular targets and pathways . It acts as a catalyst by facilitating the transfer of electrons and promoting specific chemical reactions. The compound’s structure allows it to interact with various substrates, enhancing reaction rates and efficiency .

Comparison with Similar Compounds

Similar Compounds

• Molybdenum di(2-ethylhexyl)phosphorodithioate
• Bis(O,O-bis(2-ethylhexyl) phosphorodithioato-S,S’)dioxo di-mu-thioxodi-Molybdenum

Uniqueness

Bis[O,O-bis(2-ethylhexyl) dithiophosphorato-S,S’]dioxodi-mu-thioxodimolybdenum stands out due to its unique structure and properties, which make it more effective in certain applications compared to similar compounds . Its stability, reactivity, and ability to act as a catalyst in various reactions highlight its significance in scientific research and industrial applications .